Cas no 195138-22-8 (Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)-)

Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)- structure
195138-22-8 structure
Product Name:Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)-
CAS No:195138-22-8
MF:C9H15BrO
MW:219.118802309036
CID:116714
PubChem ID:10846510
Update Time:2025-04-18

Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)-
    • 2-bromo-1-(4-methylcyclohexyl)ethanone
    • Ethanone, 2-bromo-1-(trans-4-methylcyclohexyl)- (9CI)
    • AKOS017560344
    • DTXSID40445739
    • UQBOLSQYJRJSOL-ZKCHVHJHSA-N
    • 2-bromo-1-[(1r,4r)-4-methylcyclohexyl]ethan-1-one
    • SCHEMBL1840129
    • SCHEMBL3218062
    • 195138-22-8
    • 2-Bromo-1-(trans-4-methyl-cyclohexyl)-ethanone
    • EN300-7728816
    • Inchi: 1S/C9H15BrO/c1-7-2-4-8(5-3-7)9(11)6-10/h7-8H,2-6H2,1H3
    • InChI Key: UQBOLSQYJRJSOL-UHFFFAOYSA-N
    • SMILES: BrCC(C1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 218.03065
  • Monoisotopic Mass: 218.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone,2-bromo-1-(trans-4-methylcyclohexyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
EN300-7728816-10.0g
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1PlusChem
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1PlusChem
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